Cas no 1261548-69-9 (2-Methoxy-5-(2,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine)

• Product Name: 2-Methoxy-5-(2,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine
• CAS No: 1261548-69-9
• MF: C₁₃H₇Cl₃F₃NO
• MW: 356.554991006851
• CID: 4969825
• Update Time: 2025-05-20

2-Methoxy-5-(2,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-(2,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C13H7Cl3F3NO/c1-21-12-8(13(17,18)19)2-6(5-20-12)7-3-10(15)11(16)4-9(7)14/h2-5H,1H3
• InChI Key： IRBZVEQRHOIYCO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1=CN=C(C(C(F)(F)F)=C1)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 358
• XLogP3: 5.6
• Topological Polar Surface Area: 22.1

Additional information on 2-Methoxy-5-(2,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Methoxy-5-(2,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine (CAS No. 1261548-69-9)

The compound 2-Methoxy-5-(2,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine (CAS No. 1261548-69-9) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and a trichlorophenyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel crop protection agents and drug candidates.

One of the key reasons for the growing attention toward 2-Methoxy-5-(2,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine is its relevance in addressing modern challenges such as pest resistance and disease management. With the global demand for sustainable agriculture on the rise, this compound is being explored for its efficacy in pesticide formulations. Additionally, its structural features align with current trends in fluorinated compounds, which are widely used in medicinal chemistry for their enhanced metabolic stability and bioavailability.

From a synthetic chemistry perspective, CAS No. 1261548-69-9 offers versatility in organic synthesis. The presence of both methoxy and trifluoromethyl groups allows for selective functionalization, enabling researchers to tailor its properties for specific applications. This adaptability is particularly valuable in drug discovery, where small modifications can lead to significant improvements in activity and selectivity.

Environmental and regulatory considerations also play a crucial role in the discussion around 2-Methoxy-5-(2,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine. As the industry shifts toward greener chemistry, there is a focus on optimizing the synthesis of such compounds to minimize waste and energy consumption. Researchers are investigating catalytic methods and solvent-free reactions to enhance the sustainability profile of this and related heterocyclic compounds.

In the context of market trends, the demand for high-performance intermediates like CAS No. 1261548-69-9 is driven by advancements in precision agriculture and personalized medicine. Companies specializing in fine chemicals are investing in scalable production methods to meet the needs of both academic and industrial clients. Furthermore, the compound's potential applications in material science, such as in the development of functional coatings, are an emerging area of interest.

For those seeking detailed information on 2-Methoxy-5-(2,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine, common queries include its synthetic routes, physicochemical properties, and safety data. Analytical techniques such as NMR spectroscopy and mass spectrometry are typically employed to characterize this compound, ensuring its purity and consistency for research purposes. Collaborative efforts between academia and industry continue to expand the knowledge base surrounding this promising molecule.

In summary, 2-Methoxy-5-(2,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine (CAS No. 1261548-69-9) represents a compelling example of how specialty chemicals can address contemporary scientific and industrial challenges. Its multifaceted applications, combined with ongoing innovations in synthesis and sustainability, position it as a compound of enduring relevance in multiple high-growth sectors.